Dimethyl 2,5-dimethylbenzene-1,4-dicarboxylate

• CAS RN: 54100-53-7
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: dimethyl 2,5-dimethylbenzene-1,4-dicarboxylate
• InChI: InChI=1S/C12H14O4/c1-7-5-10(12(14)16-4)8(2)6-9(7)11(13)15-3/h5-6H,1-4H3
• InChI Key: XYQCGGPYZALUAE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C(=O)OC)C)C(=O)OC

Description

Dimethyl 2,5-dimethylbenzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
The exact mass of the compound Dimethyl 2,5-dimethylbenzene-1,4-dicarboxylate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 151249. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

2,5-Dimethylterephthalic acid (3 g, 15.5 mmol) was suspended in ether (30 mL) and methanol (10 mL) and was cooled in an ice bath. (Trimethylsilyl)diazomethane (2 M solution in hexanes; 16 mL) was added drop-wise. The mixture was stirred at ambient temperature for 0.5 h and then was quenched with acetic acid (2 mL) and was concentrated. The residue was partitioned between ethyl acetate and saturated aqueous sodium bicarbonate. The organic portion was washed with brine, dried over sodium sulfate, then filtered and was concentrated to afford dimethyl 2,5-dimethylterephthalate (3.18 g, 14.3 mmol, 93% yield). 1H NMR (400 MHz, CDCl3): δ 7.76 (s, 2H), 3.91 (s, 6H), 2.57 (s, 6H); MS (EI) for C12H14O4: 223 (MH+).